MDAP-1
Description
MDAP-1 (Malondialdehyde Probe-1) is a turn-on fluorescent probe specifically designed for detecting malondialdehyde (MDA), a critical biomarker of oxidative stress linked to pathologies such as cancer, neurodegenerative diseases, and cardiovascular disorders . Developed by Wu Song, Zhihong Liu, and collaborators in 2015, this compound operates via a synergistic photoinduced electron transfer (PET)-hydrogen bonding mechanism, enabling real-time tracking of endogenous and exogenous MDA in living cells under physiological conditions . Key features include:
- Fluorescence Enhancement Factor (FEF): >170-fold increase upon MDA binding.
- Stokes Shift: ~180 nm, minimizing self-absorption and improving signal clarity.
- Selectivity: Minimal cross-reactivity with structurally similar aldehydes (e.g., formaldehyde, acrolein) .
This compound has been validated in HeLa cells to monitor oxidative stress dynamics induced by H2O2, making it a pivotal tool for studying redox imbalance and drug development .
Properties
CAS No. |
1802230-85-8 |
|---|---|
Molecular Formula |
C₂₂H₁₉N₅O₅ |
Molecular Weight |
433.42 |
Synonyms |
5-[(2,3-Dihydro-1,3-dioxo-2-propyl-1H-benz[de]isoquinolin-6-yl)amino]-2-nitrobenzoic Acid Hydrazide |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1. Comparative Analysis of MDA Detection Methods
| Parameter | This compound | SERS (4-ATP-Au) | Mito-FMP |
|---|---|---|---|
| Detection Limit | 0.6 mM | 3.6×10<sup>−13</sup> M | Not reported |
| Sample Compatibility | Living cells | Serum | HeLa cells |
| Real-Time Imaging | Yes | No | No |
| Selectivity | High (MDA-specific) | Moderate | Unclear |
| Ref. |
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